Cas no 146873-91-8 (4-(2-(1-(tert-butoxycarbonyl)piperidin-4-yl)ethylamino)-4-oxobutanoic acid)

• Product Name: 4-(2-(1-(tert-butoxycarbonyl)piperidin-4-yl)ethylamino)-4-oxobutanoic acid
• CAS No: 146873-91-8
• MF: C₁₆H₂₈N₂O₅
• MW: 328.403924942017
• CID: 2106378
• Update Time: 2023-11-19

4-(2-(1-(tert-butoxycarbonyl)piperidin-4-yl)ethylamino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-(1-(tert-butoxycarbonyl)piperidin-4-yl)ethylamino)-4-oxobutanoic acid
• CID 129322998
• 1-Piperidinecarboxylic acid, 4-[2-[(3-carboxy-1-oxopropyl)amino]ethyl]-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C16H28N2O5/c1-16(2,3)23-15(22)18-10-7-12(8-11-18)6-9-17-13(19)4-5-14(20)21/h12H,4-11H2,1-3H3,(H,17,19)(H,20,21)
• InChI Key： PRXWSQFHXUWXKO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCNC(CCC(=O)O)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 423
• Topological Polar Surface Area: 95.9

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 531.8±25.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)